![molecular formula C21H24ClNO B5082950 4-(5,5-diphenyl-2-pentyn-1-yl)morpholine hydrochloride](/img/structure/B5082950.png)
4-(5,5-diphenyl-2-pentyn-1-yl)morpholine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(5,5-diphenyl-2-pentyn-1-yl)morpholine hydrochloride, also known as DPPM hydrochloride, is a chemical compound that has gained attention in scientific research due to its unique properties. This compound is a potent inhibitor of the enzyme monoamine oxidase (MAO) and has been studied for its potential use in the treatment of various neurological disorders.
Mechanism of Action
The mechanism of action of 4-(5,5-diphenyl-2-pentyn-1-yl)morpholine hydrochloride hydrochloride involves its inhibition of MAO. By blocking the activity of this enzyme, the compound increases the levels of neurotransmitters in the brain, which can help to alleviate symptoms of neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that 4-(5,5-diphenyl-2-pentyn-1-yl)morpholine hydrochloride hydrochloride has a number of biochemical and physiological effects. The compound has been shown to increase the levels of dopamine, serotonin, and norepinephrine in the brain, which can help to improve mood, reduce anxiety, and alleviate symptoms of Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-(5,5-diphenyl-2-pentyn-1-yl)morpholine hydrochloride hydrochloride is its potent inhibitory effect on MAO. This makes it a valuable tool for studying the role of this enzyme in various neurological disorders. However, one limitation of the compound is its potential toxicity, which can be a concern in lab experiments.
Future Directions
There are a number of potential future directions for research on 4-(5,5-diphenyl-2-pentyn-1-yl)morpholine hydrochloride hydrochloride. One area of interest is the development of new treatments for Parkinson's disease and other neurological disorders using this compound. Other potential directions include the study of the compound's effects on other neurotransmitter systems, as well as its potential use in combination with other drugs for the treatment of neurological disorders.
Synthesis Methods
The synthesis of 4-(5,5-diphenyl-2-pentyn-1-yl)morpholine hydrochloride hydrochloride involves the reaction of 5,5-diphenyl-2-pentyn-1-ol with morpholine in the presence of hydrochloric acid. The resulting product is a white crystalline powder that is soluble in water and ethanol.
Scientific Research Applications
4-(5,5-diphenyl-2-pentyn-1-yl)morpholine hydrochloride hydrochloride has been extensively studied for its potential use in the treatment of neurological disorders such as Parkinson's disease, depression, and Alzheimer's disease. The compound has been shown to have a strong inhibitory effect on MAO, an enzyme that plays a key role in the breakdown of neurotransmitters such as dopamine, serotonin, and norepinephrine.
properties
IUPAC Name |
4-(5,5-diphenylpent-2-ynyl)morpholine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23NO.ClH/c1-3-9-19(10-4-1)21(20-11-5-2-6-12-20)13-7-8-14-22-15-17-23-18-16-22;/h1-6,9-12,21H,13-18H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLCHPNOEDUSFNC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CC#CCC(C2=CC=CC=C2)C3=CC=CC=C3.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.